N-[(3-methyl-6-imidazo[2,1-b]thiazolyl)methyl]-1-propanesulfonamide

• Molecular Formula: C10H15N3O2S2
• Molecular Weight: 273.4 g/mol
• IUPAC Name: N-[(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]propane-1-sulfonamide
• InChI: InChI=1S/C10H15N3O2S2/c1-3-4-17(14,15)11-5-9-6-13-8(2)7-16-10(13)12-9/h6-7,11H,3-5H2,1-2H3
• InChI Key: KKSHWAITTSRIHM-UHFFFAOYSA-N
• SMILES: CCCS(=O)(=O)NCC1=CN2C(=CSC2=N1)C

Description

N-[(3-methyl-6-imidazo[2,1-b]thiazolyl)methyl]-1-propanesulfonamide is a member of imidazoles.

Scientific Research Applications

Therapeutic Applications of Imidazo[2,1-b]-thiazoles

Imidazo[2,1-b]-thiazole derivatives exhibit a broad spectrum of pharmacological activities, making them a focal point in medicinal chemistry. These compounds have been extensively studied for their diverse pharmacological properties and are part of several therapeutic agents. The review highlighted the potential of these derivatives in inspiring the development of clinically viable candidates across various medical fields (Shareef, Khan, Babu, & Kamal, 2019).

Antioxidant Capacity Assessment

ABTS/PP Decolorization Assay is one of the predominant methods to assess antioxidant capacity. This review elucidated the reaction pathways involved in this assay and highlighted the importance of understanding specific reactions such as coupling, which might influence the comparison between antioxidants. This assay is recommended for tracking changes in the same antioxidant system during storage and processing, albeit with certain reservations (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020).

N-halo Reagents in Organic Synthesis

N-halo reagents play a pivotal role in various organic functional group transformations. The review emphasizes the synthesis of new N-halo reagents and their applications in organic reactions, encouraging researchers to explore this field further for creating novel compounds (Kolvari, Ghorbani‐Choghamarani, Salehi, Shirini, & Zolfigol, 2007).

Analytical Methods for Determining Antioxidant Activity

Various tests have been designed to determine antioxidant activity. The review presents a critical analysis of these tests, covering their applicability, advantages, and disadvantages. It underscores the importance of using complementary chemical and electrochemical methods to gain comprehensive insights into the mechanisms and kinetics of processes involving antioxidants (Munteanu & Apetrei, 2021).

Sulfonamides: A Patent Review

Sulfonamide compounds are prominent in the pharmaceutical landscape, involved in various therapeutic applications ranging from diuretics and carbonic anhydrase inhibitors to antiepileptics. The review discusses the evolution and patenting of novel sulfonamide compounds, highlighting their continual significance in drug development and the potential for new drugs incorporating this motif in the future (Carta, Scozzafava, & Supuran, 2012).